Cas no 861225-80-1 (5-(1-Adamantylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(1-Adamantylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 861225-80-1
• MF: C₁₄H₂₁N₃S
• MW: 263.401641607285
• MDL: MFCD04968886
• CID: 3046926
• PubChem ID: 25219023
• Update Time: 2025-04-21

5-(1-Adamantylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(1-Adamantylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• ALBB-003351
• 5-(Adamantan-1-ylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 3-(1-adamantylmethyl)-4-methyl-1H-1,2,4-triazole-5-thione
• VS-14388
• 4-methyl-5-(tricyclo[3.3.1.1~3,7~]dec-1-ylmethyl)-4H-1,2,4-triazole-3-thiol
• BBL037704
• CS-0326235
• 5-[(adamantan-1-yl)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol
• AKOS005171183
• STK502647
• 861225-80-1
• MFCD04968886
• H22742

• MDL： MFCD04968886
• Inchi： 1S/C14H21N3S/c1-17-12(15-16-13(17)18)8-14-5-9-2-10(6-14)4-11(3-9)7-14/h9-11H,2-8H2,1H3,(H,16,18)
• InChI Key： BSUINTJHZMLQGS-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC23CC4CC(CC(C4)C2)C3)N1C

Computed Properties

• Exact Mass: 263.14561886g/mol
• Monoisotopic Mass: 263.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.7Ų